2,6-Dichloro-4-methylnicotinoyl chloride
Cat. No. B8581776
M. Wt: 224.5 g/mol
InChI Key: AVVMTRZWAZYOBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06964971B2
Procedure details
A solution of 2,6-dichloro-4-methyl-nicotinic acid (3.94 g, 19.1 mmol) in thionyl chloride (18 mL) was heated to 80° C. for 2 h. After cooling, the solution was concentrated in vacuo to give 2,6-dichloro-4-methyl-nicotinoyl chloride as yellow oil. It was carried on to the next step without further purification. This transformation can also be accomplished using oxalyl chloride with catalytic DMF in place of thionyl chloride.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:10]=[C:9]([Cl:11])[CH:8]=[C:7]([CH3:12])[C:3]=1[C:4](O)=[O:5].S(Cl)([Cl:15])=O>>[Cl:1][C:2]1[N:10]=[C:9]([Cl:11])[CH:8]=[C:7]([CH3:12])[C:3]=1[C:4]([Cl:15])=[O:5]
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Inputs
Step One
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Name
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Quantity
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3.94 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C(=CC(=N1)Cl)C
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution was concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)Cl)C(=CC(=N1)Cl)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
